Cas no 478246-68-3 (5-(4-chlorobenzyl)-7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one)

• Product Name: 5-(4-chlorobenzyl)-7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• CAS No: 478246-68-3
• MF: C₁₇H₁₆ClNOS
• MW: 317.833042144775
• CID: 6785918
• PubChem ID: 1488845
• Update Time: 2025-10-19

5-(4-chlorobenzyl)-7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorophenyl)methyl]-7-methyl-2,3-dihydro-1,5-benzothiazepin-4-one
• 5-(4-chlorobenzyl)-7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• 9N-301S
• AKOS005103639
• 478246-68-3
• 5-(4-Chlorobenzyl)-7-methyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• 5-[(4-chlorophenyl)methyl]-7-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

• Inchi： 1S/C17H16ClNOS/c1-12-2-7-16-15(10-12)19(17(20)8-9-21-16)11-13-3-5-14(18)6-4-13/h2-7,10H,8-9,11H2,1H3
• InChI Key： VDNUOANOLBOKHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(CCSC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 317.0641130g/mol
• Monoisotopic Mass: 317.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.6Ų

Additional information on 5-(4-chlorobenzyl)-7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

5-(4-Chlorobenzyl)-7-Methyl-2,3-Dihydro-1,5-Benzothiazepin-4(5H)-One: A Comprehensive Overview

The compound 5-(4-chlorobenzyl)-7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, identified by the CAS number 478246-68-3, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a benzothiazepine ring system with substituents that confer unique chemical and pharmacological properties.

The benzothiazepine core of this compound is a fused bicyclic system consisting of a benzene ring and a thiazepine ring. The thiazepine ring contains a sulfur atom and is partially saturated, giving the molecule its characteristic dihydro structure. The substituents on the benzothiazepine ring include a 4-chlorobenzyl group at position 5 and a methyl group at position 7. These substituents play a crucial role in modulating the compound's physical properties, stability, and biological activity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure makes it an interesting candidate for exploring its role as a kinase inhibitor or as a modulator of other enzyme activities. Researchers have been particularly interested in its ability to interact with specific protein targets, which could make it a valuable lead compound in the development of new therapeutic agents.

In terms of synthesis, the compound can be prepared through various routes, including multi-step organic synthesis involving coupling reactions, cyclizations, and functional group transformations. The synthesis typically begins with the preparation of key intermediates such as the benzothiazepine core or the 4-chlorobenzyl moiety. These intermediates are then combined through carefully designed reaction sequences to yield the final product.

The physical properties of this compound are also of interest. Its molecular weight is approximately 399 g/mol, and it has a melting point that falls within a range suitable for many pharmaceutical applications. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and stereochemistry, which are critical for understanding its interactions with biological targets.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as cancer and inflammatory diseases. Its ability to inhibit specific kinases involved in these diseases makes it an attractive candidate for further investigation. Additionally, ongoing research is exploring its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

The development of this compound into a clinical candidate would require extensive preclinical testing to evaluate its safety profile and efficacy. Early studies have suggested that it has acceptable pharmacokinetic properties, including reasonable bioavailability and metabolic stability. However, further studies are needed to confirm these findings and to assess its toxicity profile in animal models.

In conclusion, 5-(4-chlorobenzyl)-7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS No. 478246-68-3) represents an intriguing molecule with significant potential in drug discovery and development. Its unique structure and promising biological activity make it a valuable addition to the arsenal of compounds being explored for therapeutic applications.